Cas no 1261676-58-7 (2-Amino-6-nitrobenzamide)

2-Amino-6-nitrobenzamide Properties

Names and Identifiers

• 2-Amino-6-nitrobenzamide
• BENZAMIDE, 2-AMINO-6-NITRO-
• DTXSID40711128
• AKOS016002320
• MFCD18389900
• DB-292902
• A856865
• 1261676-58-7
• SCHEMBL11328396
• 3-nitro-o-toluidinamid
• AS-33166
• +Expand

• MDL： MFCD18389900
• InChIKey： VSBVFLVLPDTKPJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H7N3O3/c8-4-2-1-3-5(10(12)13)6(4)7(9)11/h1-3H,8H2,(H2,9,11)
• SMILES： O=[N+]([O-])C1=CC=CC(N)=C1C(N)=O

Computed Properties

• Exact Mass: 181.04874109g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 181.04874109g/mol
• Heavy Atom Count: 13
• Complexity: 226
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• Density: 1.481±0.06 g/cm3 (20 ºC 760 Torr),